Cas no 5746-80-5 (N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine)

N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine structure
5746-80-5 structure
Product Name:N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine
CAS No:5746-80-5
MF:C14H12N4S
MW:268.336880683899
CID:1604617
PubChem ID:704515
Update Time:2025-04-21

N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine
    • 4-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzene-1,4-diamine
    • SMSF0007248
    • SCHEMBL12639816
    • AG-690/12243200
    • SR-01000477184
    • 5746-80-5
    • AB00095623-01
    • N~1~-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine
    • N1-[4-(4-Pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine
    • CBMicro_005746
    • DTXSID20351602
    • Oprea1_433090
    • CHEMBL576823
    • ST50005399
    • AKOS000565600
    • BIM-0005721.P001
    • MAAYRRBVBYDTRT-UHFFFAOYSA-N
    • CB08231
    • SR-01000477184-1
    • Oprea1_736837
    • Inchi: 1S/C14H12N4S/c15-11-1-3-12(4-2-11)17-14-18-13(9-19-14)10-5-7-16-8-6-10/h1-9H,15H2,(H,17,18)
    • InChI Key: MAAYRRBVBYDTRT-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CN=CC=2)N=C1NC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 268.07846
  • Monoisotopic Mass: 268.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 500.4°C at 760 mmHg
  • Flash Point: 256.4°C
  • Refractive Index: 1.725
  • PSA: 63.83
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